Cas no 1443331-23-4 (2,3-dihydro-1,4-benzodioxin-6-yl(pyridin-2-yl)methanone)

• Product Name: 2,3-dihydro-1,4-benzodioxin-6-yl(pyridin-2-yl)methanone
• CAS No: 1443331-23-4
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD07782725
• CID: 5150861
• Update Time: 2025-05-24

2,3-dihydro-1,4-benzodioxin-6-yl(pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxin-6-yl(pyridin-2-yl)methanone

• MDL： MFCD07782725
• Inchi： 1S/C14H11NO3/c16-14(11-3-1-2-6-15-11)10-4-5-12-13(9-10)18-8-7-17-12/h1-6,9H,7-8H2
• InChI Key： YMULDMNVRZVHRU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCOC2=C1)(C1=NC=CC=C1)=O

Computed Properties

• Exact Mass: 241.074
• Monoisotopic Mass: 241.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2

2,3-dihydro-1,4-benzodioxin-6-yl(pyridin-2-yl)methanone Security Information

• Storage Condition：(BD511427)

Additional information on 2,3-dihydro-1,4-benzodioxin-6-yl(pyridin-2-yl)methanone

Compound CAS No 1443331-23-4: 2,3-Dihydro-1,4-Benzodioxin-6-Yl(Pyridin-2-Yl)Methanone

The compound CAS No 1443331-23-4, also known as 2,3-dihydro-1,4-benzodioxin-6-yl(pyridin-2-yl)methanone, is a complex organic molecule with a unique structure that has garnered attention in various scientific fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzodioxin ring system and a pyridine moiety connected through a methanone group. The combination of these structural elements contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of benzodioxin derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain benzodioxin-containing compounds exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that CAS No 1443331-23-4 could be explored for its potential therapeutic applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 2,3-dihydro-1,4-benzodioxin-6-yl(pyridin-2-yl)methanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in the literature involves the use of palladium-catalyzed coupling reactions to construct the pyridine-methanone linkage. This method not only enhances the efficiency of the synthesis but also allows for greater control over the stereochemistry of the final product.

In terms of spectroscopic analysis, CAS No 1443331-23-4 has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided critical insights into the compound's molecular structure and purity, confirming its identity and structural integrity. Additionally, computational studies using density functional theory (DFT) have been employed to investigate the electronic properties of this compound, further elucidating its reactivity and potential interactions with biological systems.

The application of benzodioxin derivatives in materials science is another area that has seen significant progress. For example, researchers have explored the use of these compounds as building blocks for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The incorporation of the pyridine moiety in CAS No 1443331-23-4 may enhance its electronic properties, making it a promising candidate for such applications.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing compounds like CAS No 1443331-23- strong>. By utilizing biocatalysts and renewable feedstocks, scientists are working towards reducing the environmental impact of chemical manufacturing processes. This shift towards eco-friendly synthesis methods is expected to play a pivotal role in the future production of this compound.

In conclusion, CAS No 1443331-23- strong>, or 2,5-dihydroxybenzoic acid strong>, represents a fascinating example of how modern chemistry continues to push boundaries in both research and application. With its unique structure and versatile properties, this compound holds immense potential across multiple disciplines, from drug discovery to materials science. As ongoing research unravels more about its capabilities, it is likely that this compound will find itself at the forefront of innovative solutions in various industries.